Cas no 1408291-74-6 (3,3-difluoro-2-methylbutan-2-ol)

• Product Name: 3,3-difluoro-2-methylbutan-2-ol
• CAS No: 1408291-74-6
• MF: C₅H₁₀F₂O
• MW: 124.129108905792
• CID: 5889895
• PubChem ID: 86683229
• Update Time: 2025-10-31

3,3-difluoro-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3,3-difluoro-2-methyl-
• 3,3-Difluoro-2-methylbutan-2-ol
• EN300-1939000
• 1408291-74-6
• AKOS040806279
• SCHEMBL9968792
• 3,3-difluoro-2-methylbutan-2-ol

• Inchi： 1S/C5H10F2O/c1-4(2,8)5(3,6)7/h8H,1-3H3
• InChI Key： TXXIGCNCXFCJIR-UHFFFAOYSA-N
• SMILES： CC(C)(O)C(F)(F)C

Computed Properties

• Exact Mass: 124.06997126g/mol
• Monoisotopic Mass: 124.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 124.1±25.0 °C(Predicted)
• pka: 14.04±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3,3-difluoro-2-methylbutan-2-ol

Research Brief on 1408291-74-6 and 3,3-Difluoro-2-methylbutan-2-ol: Recent Advances and Applications

The chemical compound with CAS number 1408291-74-6, identified as 3,3-difluoro-2-methylbutan-2-ol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated alcohol derivative has shown promising potential in various applications, particularly as a building block in the synthesis of bioactive molecules and as a key intermediate in drug discovery programs. Recent studies have focused on its unique physicochemical properties, synthetic utility, and potential biological activities, making it a compound of considerable interest to researchers in medicinal chemistry and related disciplines.

Structural analysis of 3,3-difluoro-2-methylbutan-2-ol reveals that the presence of two fluorine atoms adjacent to a tertiary alcohol moiety imparts distinctive electronic and steric characteristics to the molecule. These features have been exploited in several synthetic methodologies, where the compound serves as a versatile precursor for the construction of more complex molecular architectures. The fluorine atoms not only influence the compound's reactivity but also potentially enhance the metabolic stability and bioavailability of derived pharmaceutical candidates, a property that has been extensively investigated in recent structure-activity relationship studies.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have highlighted the application of 1408291-74-6 in the development of enzyme inhibitors and receptor modulators. Specifically, researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, where the difluoromethyl group has been shown to participate in critical hydrogen bonding interactions with target proteins. The steric bulk introduced by the methyl group at the 2-position has also been demonstrated to influence the selectivity profile of resulting drug candidates, offering opportunities for the design of more specific therapeutic agents.

From a synthetic chemistry perspective, several innovative routes to 3,3-difluoro-2-methylbutan-2-ol have been reported in the past two years. A particularly notable approach published in Organic Letters (2022) describes an efficient asymmetric synthesis utilizing fluorination of enolates derived from methylbutanone precursors. This methodology offers improved yields and enantioselectivity compared to previous routes, addressing one of the key challenges in the large-scale production of this valuable intermediate. The development of such synthetic protocols has significantly enhanced the accessibility of 1408291-74-6 for both academic and industrial research applications.

Biological evaluations of derivatives containing the 3,3-difluoro-2-methylbutan-2-ol moiety have revealed interesting pharmacological properties. Recent preclinical studies have demonstrated that incorporation of this structural motif can lead to improved blood-brain barrier penetration in central nervous system-targeted drugs, as well as enhanced metabolic stability in hepatic microsome assays. These findings, reported in recent ACS Medicinal Chemistry Letters articles, suggest that 1408291-74-6 derivatives may offer solutions to common challenges in drug development, particularly for compounds requiring prolonged systemic exposure or CNS activity.

Looking forward, the unique properties of 3,3-difluoro-2-methylbutan-2-ol position it as a valuable tool in medicinal chemistry. Current research directions include exploring its application in PROTAC (proteolysis targeting chimera) design, where its structural features may contribute to optimal linker properties, and in the development of fluorine-containing bioisosteres for improved drug properties. As the pharmaceutical industry continues to recognize the value of fluorinated compounds in drug design, the importance of versatile building blocks like 1408291-74-6 is likely to grow, making ongoing research into its applications particularly timely and relevant.